Cas no 1041194-07-3 (Phosphonic acid, P-[(3E)-1,1-difluoro-2-hydroxy-4-phenyl-3-buten-1-yl]-, diethyl ester)

• Product Name: Phosphonic acid, P-[(3E)-1,1-difluoro-2-hydroxy-4-phenyl-3-buten-1-yl]-, diethyl ester
• CAS No: 1041194-07-3
• MF: C₁₄H₁₉F₂O₄P
• MW: 320.268832445145
• CID: 5176221
• Update Time: 2025-10-29

Phosphonic acid, P-[(3E)-1,1-difluoro-2-hydroxy-4-phenyl-3-buten-1-yl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P-[(3E)-1,1-difluoro-2-hydroxy-4-phenyl-3-buten-1-yl]-, diethyl ester

• Inchi： 1S/C14H19F2O4P/c1-3-19-21(18,20-4-2)14(15,16)13(17)11-10-12-8-6-5-7-9-12/h5-11,13,17H,3-4H2,1-2H3/b11-10+
• InChI Key： CRZLQIVTKXZUSS-ZHACJKMWSA-N
• SMILES： P(C(F)(F)C(O)/C=C/C1=CC=CC=C1)(=O)(OCC)OCC

Additional information on Phosphonic acid, P-[(3E)-1,1-difluoro-2-hydroxy-4-phenyl-3-buten-1-yl]-, diethyl ester

Phosphonic acid, P-[(3E)-1,1-difluoro-2-hydroxy-4-phenyl-3-buten-1-yl]-, diethyl ester (CAS No. 1041194-07-3): A Comprehensive Overview

Phosphonic acid, P-[(3E)-1,1-difluoro-2-hydroxy-4-phenyl-3-buten-1-yl]-, diethyl ester, identified by its CAS number 1041194-07-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of phosphonates, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its 1,1-difluoro and 2-hydroxy substituents, contribute to its remarkable chemical properties and potential biological activities.

The synthesis of Phosphonic acid, P-[(3E)-1,1-difluoro-2-hydroxy-4-phenyl-3-buten-1-yl]-, diethyl ester involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the diethyl ester group enhances the solubility and stability of the compound, making it more amenable to various chemical transformations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for both academic research and industrial applications.

In the realm of pharmaceutical research, Phosphonic acid derivatives have garnered attention due to their potential as inhibitors of enzymes and receptors involved in various diseases. The structural motif of this compound, featuring a phenyl ring and a butenyl side chain, suggests possible interactions with biological targets. For instance, the 1,1-difluoro group can influence electronic properties, while the 2-hydroxy group may participate in hydrogen bonding interactions. These features make it a valuable scaffold for designing novel therapeutic agents.

The< strong>P-(alkenyl)phosphonate esters, such as our subject compound, have been explored for their role in drug discovery. Studies have shown that phosphonate esters can act as potent inhibitors of metalloenzymes and kinases. The< strong>difluorophenyl-based compounds are particularly interesting because fluorine atoms can modulate metabolic stability and binding affinity. This has led to increased interest in developing fluorinated phosphonates as leads for new drugs.

In recent years, computational chemistry has played a pivotal role in understanding the behavior of complex molecules like< strong >Phosphonic acid, P-[(3E)-1,1-difluoro-2-hydroxy-4-phenyl-3-buten-1-yl]-, diethyl ester. Molecular modeling techniques have been employed to predict binding affinities and identify potential drug candidates. These studies often rely on high-quality crystal structures or experimental data to refine computational models. The integration of experimental data with theoretical calculations has significantly enhanced our understanding of how this compound interacts with biological targets.

The< strong>E-Z isomerism exhibited by the butenyl side chain in our compound adds another layer of complexity to its chemical behavior. The< strong>(E)-configuration, which is present in this molecule, influences its electronic distribution and reactivity. This aspect has been studied in detail using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy. These techniques provide insights into the molecular structure and dynamics of< strong >Phosphonic acid derivatives.

Beyond its pharmaceutical applications,< strong >Phosphonic acid derivatives also find use in materials science. For example, they can be incorporated into polymers to enhance thermal stability or mechanical strength. The< strong>difluoro group contributes to hydrophobicity, making these compounds suitable for applications where water resistance is desirable. Additionally,< strong >diethyl ester-containing compounds often exhibit good compatibility with other functional groups commonly used in polymer chemistry.

The environmental impact of< strong >Phosphonic acid derivatives, including our target compound< strong >Phosphonic acid, P-[ (3E)-1 , 1 -difluoro - 2 -hydroxy - 4 -phenyl - 3 -buten - 1 - yl ] -, diethyl ester , is another area of growing interest. While these compounds are generally not classified as hazardous materials， their persistence in the environment needs careful consideration. Research is ongoing to develop biodegradable analogs that minimize ecological impact without compromising efficacy.

In conclusion，< strong >Phosphonic acid , P-[ ( 3E ) - 1 , 1 -difluoro - 2 -hydroxy - 4 -phenyl - 3 -buten - 1 - yl ] -, diethyl ester ( CAS No . 1041194 -07 -3 ) represents a fascinating molecule with broad applicability across multiple scientific disciplines . Its unique structural features ， coupled with recent advances in synthetic and analytical techniques ， make it a promising candidate for further exploration . As research continues to uncover new possibilities ， this compound is poised to play an important role in both medicinal chemistry and materials science . p >